1-Bromo-3,5-dimethyladamantane

• IUPAC Name: 1-bromo-3,5-dimethyladamantane
• InChI: InChI=1S/C12H19Br/c1-10-3-9-4-11(2,6-10)8-12(13,5-9)7-10/h9H,3-8H2,1-2H3
• InChI Key: QUCXLVDIVQWYJR-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3CC(C1)(CC(C3)(C2)Br)C
• Molecular Formula: C12H19Br
• DSSTOX Substance ID: DTXSID00916495
• Molecular Weight: 243.18 g/mol
• CAS RN: 941-37-7

Description

1-Bromo-3,5-dimethyladamantane is an organic compound with the molecular formula C12H19Br and a molecular weight of 243.18. It is a clear colorless oil and is useful in organic synthesis.

Synthesis Analysis

1-Bromo-3,5-dimethyladamantane can be synthesized by heating 1,3-dimethyl adamantane and HBr in AcOH for 12 hours at 50-55° C. It has been used in the one-pot synthesis of 1,3-dicarbonyl adamantanes. It was also used in the synthesis of 3,5-dimethyladamantan-1-ol.

Molecular Structure Analysis

The molecular structure of 1-Bromo-3,5-dimethyladamantane is represented by the InChI string 1S/C12H19Br/c1-10-3-9-4-11(2,6-10)8-12(13,5-9)7-10/h9H,3-8H2,1-2H3.

Chemical Reactions Analysis

1-Bromo-3,5-dimethyladamantane has been used in the synthesis of memantine hydrochloride by direct amination with thiourea. It has also been used in the amidation process catalyzed with manganese compounds and complexes.

Physical And Chemical Properties Analysis

1-Bromo-3,5-dimethyladamantane is a liquid at 20°C. It has a refractive index of 1.52, a boiling point of 201°C, and a density of 1.224 g/mL at 25°C.

Scientific Research Applications

Synthesis of 1,3-Dicarbonyl Adamantanes

1-Bromo-3,5-dimethyladamantane is utilized in the one-pot synthesis of 1,3-dicarbonyl adamantanes. .

Synthesis of 3,5-Dimethyladamantan-1-ol

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Pharmaceutical Synthesis

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Memantine Hydrochloride Production

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Amidation Reactions

1-Bromo-3,5-dimethyladamantane undergoes amidation catalyzed with manganese compounds and complexes. .

Safety and Hazards

The safety data sheet for 1-Bromo-3,5-dimethyladamantane indicates that it poses no health hazard and would offer no hazard beyond that of ordinary combustible materials. It is recommended to avoid breathing vapors, mist, or gas and to use personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves.

Synthesis routes and methods

Procedure details

Mix 0.5 mol of 1,3-dimethyl adamantane with a ten times excess of bromine (5 mol). Slowly heat and stir for 4 hrs under reflux. Subsequently, allow to cool and pour onto ice water. Decompose the excess bromine with sodium sulfite until discoloration of the aqueous solution. Then extract with ether, wash the combined organic phases with sodium bicarbonate solution, dry with magnesium sulfate, filter and evaporate to dryness under vacuum. Recrystallize the residue from methanol. (Yield: 83%).

Q & A

Q1: What is the significance of 1-Bromo-3,5-dimethyladamantane in pharmaceutical chemistry?

A1: 1-Bromo-3,5-dimethyladamantane is a crucial starting material in the synthesis of Memantine hydrochloride [, , ]. The compound's structure, particularly the bromine atom at the 1-position, allows for various chemical transformations, making it a versatile precursor for Memantine and potentially other pharmaceutical compounds.

Q2: What are the recent advancements in synthesizing Memantine hydrochloride from 1-Bromo-3,5-dimethyladamantane?

A2: Researchers have explored more efficient and cost-effective methods for synthesizing Memantine hydrochloride from 1-Bromo-3,5-dimethyladamantane. One approach involves direct amination using either thiourea [] or urea []. These methods offer advantages over traditional multi-step syntheses, including reduced reaction times, higher yields, and simplified procedures, making them potentially more suitable for large-scale production.

Q3: Can you elaborate on the direct amination method using thiourea and its advantages?

A3: Direct amination of 1-Bromo-3,5-dimethyladamantane with thiourea involves reacting the compound with thiourea in the presence of propylene glycol (PG) and hydrochloric acid (HCl) []. This method has been optimized for temperature, reaction time, and molar ratios of reactants to achieve high yields (up to 83.11%) of Memantine hydrochloride. The obtained product was characterized by IR, MS, and H-NMR spectroscopy, confirming its purity and identity []. This one-pot synthesis offers a simpler, safer, and more economical alternative to conventional methods.

Q4: What other synthetic routes utilize 1-Bromo-3,5-dimethyladamantane as a starting material?

A4: Beyond direct amination, 1-Bromo-3,5-dimethyladamantane can be used to synthesize 1-acetamido-3,5-dimethyladamantane []. This method employs manganese-containing catalysts, such as MnCl2, MnBr2, and Mn(acac)3, and operates at moderate temperatures (120-130°C) []. This reaction pathway highlights the versatility of 1-Bromo-3,5-dimethyladamantane in accessing diverse adamantane derivatives, which are valuable building blocks in medicinal chemistry.